Cas no 14064-45-0 (1-bromo-3-[(E)-2-phenylethenyl]benzene)

• Product Name: 1-bromo-3-[(E)-2-phenylethenyl]benzene
• CAS No: 14064-45-0
• MF: C₁₄H₁₁Br
• MW: 259.141143083572
• CID: 903159
• PubChem ID: 5374624
• Update Time: 2025-04-19

1-bromo-3-[(E)-2-phenylethenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-[(E)-2-phenylethenyl]benzene
• (E)-3-Bromostilbene
• (E)-1-bromo-3-styrylbenzene
• (E)-m-Bromostilbene
• 3-bromostilbene
• 3-bromo-trans-stilbene
• AC1NT2AZ
• Benzene, 1-bromo-3-(2-phenylethenyl)-, (E)-
• NSC171611
• Stilbene, 3-bromo-, (E)-
• SureCN699998
• trans-m-bromostilbene
• MPYGIRDWORCFRS-MDZDMXLPSA-N
• AKOS000278955
• 1-Bromo-3-[(E)-2-phenylethenyl]benzene #
• 14064-45-0
• SCHEMBL699999
• SCHEMBL699998
• NSC-171611

• Inchi： 1S/C14H11Br/c15-14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-11H/b10-9+
• InChI Key： MPYGIRDWORCFRS-MDZDMXLPSA-N
• SMILES： BrC1=CC=CC(=C1)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.00443
• Monoisotopic Mass: 258.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.61950